3-(4-bromophenyl)-4-oxo-4H-chromen-7-yl 3,4-dimethoxybenzoate

• IUPAC Name: [3-(4-bromophenyl)-4-oxochromen-7-yl] 3,4-dimethoxybenzoate
• InChI: InChI=1S/C24H17BrO6/c1-28-20-10-5-15(11-22(20)29-2)24(27)31-17-8-9-18-21(12-17)30-13-19(23(18)26)14-3-6-16(25)7-4-14/h3-13H,1-2H3
• InChI Key: DWFJFOGJZGUNNU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CO3)C4=CC=C(C=C4)Br)OC
• Molecular Formula: C24H17BrO6
• Molecular Weight: 481.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a bicyclic system. Detailed structural analysis would require techniques like NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the bromophenyl and dimethoxybenzoate groups. The bromine atom on the phenyl ring is a good leaving group, making it susceptible to nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom and the ester group would likely make it relatively polar. Its solubility in various solvents, melting point, boiling point, and other properties would need to be determined experimentally.

Scientific Research Applications

Analytical Chemistry

In analytical chemistry, this compound could be used as a standard or reference material in chromatographic analysis. Its unique retention time and spectral properties would help in the identification and quantification of similar compounds in complex mixtures.

Each application area presents a rich field for exploration, and the compound’s unique chemical structure offers numerous possibilities for innovation and discovery in scientific research. .